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HO-PEG5-CH2COOH, also known as Hydroxy-PEG5-acetic acid, is a heterobifunctional polyethylene

glycol (PEG) derivative [1] [2]. It features a hydroxyl group (OH) at one terminus and a carboxylic acid

(COOH) at the other, connected by a PEG spacer consisting of 5 repeating ethylene oxide units [3] [4].

The table below summarizes its key chemical characteristics:

Property Description

CAS Number 52026-48-9 [3] [4]

Molecular
Formula

C12H24O8 [3] [4]

Molecular
Weight

296.31 g/mol [3] [4]

Terminal Groups Hydroxyl (-OH) and Carboxylic Acid (-COOH) [5] [4]

PEG Chain
Length

5 repeating units (PEG5) [3] [4]

Primary
Applications

Used as a linker or spacer in medical research, drug delivery, nanotechnology, and

the synthesis of bioconjugates and PROTACs [6] [4].

Comparison with Other PEG Linkers

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s3616583?utm_src=pdf-body
https://www.smolecule.com/products/s3616583?utm_src=pdf-interest
https://www.smolecule.com/products/s3616583?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11988339/
https://en.wikipedia.org/wiki/PEGylation
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03373635.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.targetmol.com/compound/ho-peg-ch2cooh%20%28mw%205000%29
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While direct experimental data for HO-PEG5-CH2COOH is limited, research highlights the critical

influence of PEG chain length on drug delivery system performance. The following table compares PEGs of

different lengths based on general scientific studies.

PEG Chain Length /
Product

Approximate Molecular
Weight

Key Characteristics & Experimental
Findings

| Short Chain (e.g., PEG5 in HO-PEG5-CH2COOH) | ~296 Da [3] | • Serves as a short, rigid spacer [5]. •

Potentially beneficial for interactions where high conformational restraint is needed [7]. | | Medium Chain

(e.g., PEG 2000 - 5000) | 2,000 - 5,000 Da [7] | • Commonly used as a stealth coating to reduce immune

clearance and prolong circulation [8] [7]. • As a linker, may not allow ligands to fully extend beyond the

nanoparticle's surface "PEG cloud," reducing targeting efficiency [7]. | | Long Chain (e.g., PEG 10000) |

10,000 Da [7] | • Enhanced Targeting: A 2019 study on folate-targeted liposomes showed that a PEG10K

linker improved tumor accumulation and shrunk tumor size by >40% compared to PEG2K or PEG5K

linkers, as the longer chain better exposed the targeting ligand [7]. • Impact on Pharmacokinetics:

Research on lipid nanoparticles found that longer PEG-lipid anchors (C18 vs C14) increased blood

circulation time and duration of gene expression [8]. |

Experimental Considerations for PEG Linker Evaluation

When designing experiments to evaluate PEG linkers like HO-PEG5-CH2COOH, the following parameters

are typically assessed. You can use this workflow as a guide for your experimental planning.
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Formulation & Characterization

In Vitro Evaluation Particle Size & Zeta Potential
(e.g., DLS)

Drug Encapsulation Efficiency
(e.g., Remote Loading)

In Vivo Evaluation Cellular Uptake
(e.g., Flow Cytometry)

Cytotoxicity
(e.g., CCK-8 Assay)

Data Analysis & Selection Pharmacokinetics
(e.g., Blood Circulation Time)

Biodistribution & Tumor Accumulation
(e.g., Imaging)

Final Therapeutic Efficacy
(e.g., Tumor Size Reduction)

Click to download full resolution via product page

The methodologies cited in the search results include:

Formulation: Liposomes are often prepared using the thin-film hydration method, with active
drugs like doxorubicin loaded via a remote loading technique (e.g., using an ammonium sulfate

gradient) [7].
In Vitro Assays: Cellular uptake efficiency can be evaluated in receptor-overexpressing cell lines

(e.g., KB cells for folate receptors). Cytotoxicity is measured using assays like the Cell Counting Kit-
8 (CCK-8) [7].

In Vivo Evaluation: Studies compare tumor accumulation of formulations and their ultimate
antitumor activity (e.g., reduction in tumor size) in animal models [7].

Key Insights and Selection Guide

Consider HO-PEG5-CH2COOH for Short Spacers: This compound is suitable for applications
requiring a short, defined spacer to connect molecules without a pronounced stealth effect [5].

Use Longer PEGs for "Stealth" and Enhanced Targeting: If your goal is to prolong circulation time
or improve the targeting ability of a ligand-conjugated system, PEGs in the range of PEG2K to

PEG10K are more appropriate. Evidence suggests that longer chains (e.g., PEG10K) can
significantly improve in vivo targeting and efficacy by better exposing the ligand beyond the

nanoparticle's surface [7].
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Balance Stealth with Cellular Uptake: Be aware that while PEG provides "stealth" properties, it can

also sterically inhibit the cellular uptake of nanoparticles and the intracellular release of their
cargo. This is a critical trade-off to consider, especially for delivery systems carrying DNA or RNA [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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